![molecular formula C12H14O3 B8684559 2-[(Oxan-2-yl)oxy]benzaldehyde CAS No. 85604-67-7](/img/structure/B8684559.png)
2-[(Oxan-2-yl)oxy]benzaldehyde
Cat. No. B8684559
M. Wt: 206.24 g/mol
InChI Key: LNGKTZCFGWVVOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07053212B2
Procedure details
To salicylaldehyde (2.35 mL, 22.05 mmol) was added 45 mL methylene chloride, 3,4-dihydro-2H-pyran (5.0 mL, 54.8 mmol) and pyridinium p-toluenesulfonate (0.55 g, 2.19 mmol). The reaction mixture was allowed to stir at room temperature overnight. Additional pyridinium p-toluenesulfonate (0.55 g, 2.19 mmol) was added and the reaction mixture was stirred at room temperature for 4 days. The reaction mixture was poured into saturated aqueous sodium bicarbonate. The layers were separated and the aqueous layer was extracted with two portions of methylene chloride. The combined organic layers were washed with saturated aqueous sodium chloride, dried (sodium sulfate), filtered, and concentrated to afford 2.96 g of an inseparable 60:40 mixture of salicylaldehyde and the title compound of Step A.
Identifiers
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REACTION_CXSMILES
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[CH:1](=[O:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4].[O:10]1[CH:15]=[CH:14][CH2:13][CH2:12][CH2:11]1.C1(C)C=CC(S([O-])(=O)=O)=CC=1.[NH+]1C=CC=CC=1.C(=O)(O)[O-].[Na+]>C(Cl)Cl>[O:10]1[CH2:15][CH2:14][CH2:13][CH2:12][CH:11]1[O:4][C:3]1[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=1[CH:1]=[O:9] |f:2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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2.35 mL
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Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)=O
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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O1CCCC=C1
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Name
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Quantity
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0.55 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)[O-])C.[NH+]1=CC=CC=C1
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0.55 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)[O-])C.[NH+]1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the reaction mixture was stirred at room temperature for 4 days
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Duration
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4 d
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with two portions of methylene chloride
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (sodium sulfate)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to afford
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
